Cas no 2306276-45-7 (2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid)

• Product Name: 2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid
• CAS No: 2306276-45-7
• MF: C₁₀H₉Cl₂N₃O₂
• MW: 274.103359937668
• CID: 5194488
• Update Time: 2026-03-05

2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-7-acetic acid, 2,4-dichloro-α,α-dimethyl-
• 2-(2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid
• 2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid

• Inchi： 1S/C10H9Cl2N3O2/c1-10(2,8(16)17)15-4-3-5-6(11)13-9(12)14-7(5)15/h3-4H,1-2H3,(H,16,17)
• InChI Key： JJNABMAGARAQCN-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(C2=NC(=N1)Cl)C(C(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.8
• Topological Polar Surface Area: 68

Additional information on 2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid

Recent Advances in the Study of 2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid (CAS: 2306276-45-7)

The compound 2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid (CAS: 2306276-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic pyrrolopyrimidine derivative has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and autoimmune disorders. Preliminary data suggest that 2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid exhibits potent inhibitory activity against specific kinases, such as JAK and TYK2, which are involved in inflammatory and immune responses. This makes it a promising candidate for the development of novel therapeutics for conditions like rheumatoid arthritis and psoriasis.

In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic and pharmacodynamic profiles. Researchers have employed advanced analytical techniques, such as LC-MS/MS and NMR spectroscopy, to characterize its metabolic stability, bioavailability, and tissue distribution. These studies have revealed that the compound demonstrates favorable pharmacokinetic properties, including moderate plasma half-life and good oral bioavailability, which are essential for its potential clinical translation.

Another significant aspect of the research has been the optimization of the synthetic route for 2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid. Recent publications have described improved methodologies for its synthesis, focusing on yield enhancement, cost reduction, and scalability. For instance, a novel one-pot synthesis approach has been reported, which significantly reduces the number of purification steps and improves overall efficiency. These advancements are critical for facilitating large-scale production and further preclinical evaluation.

Preclinical studies have also provided promising results regarding the compound's therapeutic potential. In animal models of inflammatory diseases, administration of 2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid led to significant reductions in pro-inflammatory cytokines and amelioration of disease symptoms. These findings underscore its potential as a lead compound for the development of next-generation anti-inflammatory agents.

Despite these encouraging results, challenges remain in the development of this compound. Issues such as off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. Researchers are also exploring structural modifications to enhance its selectivity and potency while minimizing adverse effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)-2-methyl-propanoic acid (CAS: 2306276-45-7) represents a promising candidate in the field of medicinal chemistry, with potential applications in kinase-targeted therapies and inflammatory diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and address the remaining challenges. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective treatments in the chemical biology and pharmaceutical sectors.